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Compound of Interest

Compound Name: 6-Methylpyridine-2-ethanol

CAS No.: 934-78-1

Cat. No.: B1595513 Get Quote

6-Methylpyridine-2-ethanol, also known by its IUPAC name (6-methylpyridin-2-yl)methanol, is

a substituted pyridine derivative that has garnered significant attention in the fields of organic

synthesis and medicinal chemistry. Its unique bifunctional structure, featuring a nucleophilic

pyridine ring and a reactive primary alcohol, makes it a valuable and versatile intermediate.

This guide provides a comprehensive overview of its synthesis, physicochemical properties,

key reactions, and applications, with a particular focus on its role in the development of novel

therapeutic agents. The presence of both a pyridine scaffold and an ethanol group allows for a

wide range of chemical modifications, enabling the construction of complex molecular

architectures.[1] In drug development, pyridine-based structures are integral to numerous

approved pharmaceuticals, where they can enhance biochemical potency, metabolic stability,

and cellular permeability.[2] This guide will serve as a technical resource for researchers and

scientists, offering field-proven insights into the practical utilization of this important chemical

entity.

Physicochemical and Spectroscopic Profile
Understanding the fundamental properties of 6-Methylpyridine-2-ethanol is crucial for its

effective use in synthesis and for predicting its behavior in various chemical environments. The

compound is typically a colorless to light yellow liquid under standard conditions.[1]

Table 1: Physicochemical Properties of 6-Methylpyridine-2-ethanol
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Property Value Source

CAS Number 1593-32-4 N/A

Molecular Formula C₇H₉NO N/A

Molar Mass 123.15 g/mol N/A

Appearance Colorless to light yellow liquid [1]

Boiling Point 240-250 °C [1]

Melting Point Approx. -10 °C [1]

Density 1.05-1.10 g/cm³ [1]

Stability
Stable under normal

temperature and pressure.
[1]

Spectroscopic Characterization

Spectroscopic analysis is essential for confirming the identity and purity of 6-Methylpyridine-2-
ethanol. The following table summarizes the expected spectral data.

Table 2: Predicted Spectroscopic Data for 6-Methylpyridine-2-ethanol
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Technique Key Features and Predicted Signals

¹H NMR

Aromatic Protons: Three distinct signals in the

aromatic region (~7.0-8.5 ppm), corresponding

to the protons on the pyridine ring.Methylene

Protons (-CH₂-): Two triplet signals, one

adjacent to the pyridine ring and one adjacent to

the hydroxyl group.Methyl Protons (-CH₃): A

singlet around 2.5 ppm.Hydroxyl Proton (-OH):

A broad singlet, the chemical shift of which is

concentration and solvent dependent.

¹³C NMR

Aromatic Carbons: Six signals in the aromatic

region (~120-160 ppm).Methylene Carbons (-

CH₂-): Two signals in the aliphatic region.Methyl

Carbon (-CH₃): A signal in the upfield aliphatic

region.

IR Spectroscopy

O-H Stretch: A broad absorption band around

3300-3400 cm⁻¹ (hydroxyl group).C-H Stretch

(aromatic): Absorptions above 3000 cm⁻¹.C-H

Stretch (aliphatic): Absorptions below 3000

cm⁻¹.C=N, C=C Stretch: Characteristic pyridine

ring absorptions in the 1400-1600 cm⁻¹

region.C-O Stretch: An absorption band around

1050-1150 cm⁻¹.

Mass Spectrometry
Molecular Ion (M⁺): A peak at m/z = 123,

corresponding to the molecular weight.

Synthesis of 6-Methylpyridine-2-ethanol:
Methodologies and Mechanistic Causality
The synthesis of 6-Methylpyridine-2-ethanol can be achieved through several strategic

pathways. The choice of method often depends on the availability of starting materials, desired

scale, and required purity. A prevalent and effective approach involves the functionalization of

the methyl group of a picoline derivative.
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Method 1: Reaction of 2-Methylpyridine with an
Aldehyde
A common industrial method involves the reaction of 2-methylpyridine (α-picoline) with an

aldehyde, such as formaldehyde or acetaldehyde, in the presence of a base catalyst.[3] The

base facilitates the deprotonation of the acidic methyl group on the pyridine ring, generating a

nucleophilic carbanion. This carbanion then attacks the electrophilic carbonyl carbon of the

aldehyde, leading to an aldol-type condensation.
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Step 1: Deprotonation

Step 2: Nucleophilic Attack Step 3: Protonation
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Caption: Synthesis via Epoxide Alkylation.

Experimental Protocol: Synthesis from 2,6-Lutidine and 1,2-Epoxyoctane [4]
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Preparation of Base: In a round-bottomed flask under an argon atmosphere, prepare a

solution of LDA (3.0 mmol) from diisopropylamine and n-BuLi in THF. Cool the solution in a

dry ice/isopropanol bath.

Deprotonation: Add 2,6-lutidine (3.0 mmol) dropwise to the cold LDA solution. The formation

of the red-colored lithiated species should be observed. Allow the solution to warm to room

temperature briefly before re-cooling in the dry ice bath.

Epoxide Addition: Add the epoxide (e.g., 1,2-epoxyoctane, 3.0 mmol) to the cooled solution.

Reaction: Allow the reaction mixture to warm slowly to room temperature overnight. The slow

warming ensures controlled reaction kinetics and minimizes side products.

Quenching and Extraction: Quench the reaction by adding a saturated aqueous solution of

ammonium chloride (NH₄Cl). Extract the aqueous layer with an organic solvent like ether (3 x

15 mL).

Purification: Combine the organic layers, wash with brine, and dry over anhydrous sodium

sulfate (Na₂SO₄). After solvent evaporation, purify the crude product by chromatography to

yield the desired alcohol.

Applications in Drug Development and Organic
Synthesis
The structural motifs within 6-Methylpyridine-2-ethanol make it a valuable precursor in

several areas, most notably in pharmaceuticals.

Key Intermediate in Medicinal Chemistry
The pyridine ring is a privileged scaffold in drug design. 6-Methylpyridine-2-ethanol serves as

a key intermediate for synthesizing active pharmaceutical ingredients (APIs). [1][5]Its

bifunctionality allows it to participate in the construction of complex drug molecules, helping to

develop compounds with unique pharmacological activities. [1]Furthermore, incorporating this

moiety can be a strategy to fine-tune the physicochemical properties of a drug candidate, such

as its solubility, stability, and bioavailability. [1] A notable example is the use of related 6-methyl-

2-substituted-pyridine derivatives as antagonists for the metabotropic glutamate receptor 5

(mGluR5). Research has demonstrated that the mGluR5 antagonist 6-methyl-2-
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(phenylethynyl)pyridine (MPEP) can reduce ethanol consumption, suggesting a therapeutic

potential for treating alcohol use disorders. [6]This highlights how the 6-methylpyridine core can

be a foundational element for targeting critical neurological pathways.

Versatile Reagent in Organic Synthesis
Beyond its direct use in drug molecules, 6-Methylpyridine-2-ethanol is a versatile reagent for

constructing other complex organic structures. [1]* Reactions at the Hydroxyl Group: The

primary alcohol can be readily oxidized to the corresponding aldehyde or carboxylic acid, or

converted into other functional groups like halides or esters, opening pathways to a wide array

of derivatives.

Reactions at the Pyridine Ring: The pyridine nitrogen can act as a ligand for metal catalysts

or be quaternized. The ring itself can undergo various metal-catalyzed coupling reactions. [1]

Safety and Handling
Proper handling and storage of 6-Methylpyridine-2-ethanol are essential for laboratory safety.

Handling: Use in a well-ventilated area. Wear appropriate personal protective equipment

(PPE), including safety goggles, chemical-resistant gloves, and a lab coat. Avoid contact with

skin, eyes, and clothing, and prevent ingestion and inhalation. [7]* Storage: Store in a tightly

closed container in a cool, dry, and well-ventilated place. [7][8]For long-term stability and to

maintain product quality, it is advisable to store it under an inert atmosphere (e.g., argon or

nitrogen). [7]* Hazards: The compound is considered hazardous. It may cause skin and eye

irritation. [9]Always consult the specific Safety Data Sheet (SDS) before use.

Conclusion
6-Methylpyridine-2-ethanol stands out as a highly valuable and adaptable building block in

modern organic and medicinal chemistry. Its synthesis is achievable through robust and

scalable methods, and its dual functionality provides a rich platform for chemical diversification.

From serving as a core fragment in the development of neurologically active agents to being a

versatile intermediate for specialty chemicals, its importance is well-established. This guide has

provided a technical framework for understanding and utilizing this compound, underscoring

the scientific principles that govern its synthesis and reactivity, and highlighting its proven value

for researchers and drug development professionals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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